Cas no 2442597-52-4 (2-Bromo-imidazo[1,2-a]pyrazine-5-carboxylic acid ethyl ester)

• Product Name: 2-Bromo-imidazo[1,2-a]pyrazine-5-carboxylic acid ethyl ester
• CAS No: 2442597-52-4
• MF: C₉H₈BrN₃O₂
• MW: 270.082720756531
• MDL: MFCD32690902
• CID: 5175127
• Update Time: 2026-03-04

2-Bromo-imidazo[1,2-a]pyrazine-5-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-imidazo[1,2-a]pyrazine-5-carboxylic acid ethyl ester

• MDL： MFCD32690902
• Inchi： 1S/C9H8BrN3O2/c1-2-15-9(14)6-3-11-4-8-12-7(10)5-13(6)8/h3-5H,2H2,1H3
• InChI Key： XSLDYDIGMHTEND-UHFFFAOYSA-N
• SMILES： C12=NC(Br)=CN1C(C(OCC)=O)=CN=C2

Additional information on 2-Bromo-imidazo[1,2-a]pyrazine-5-carboxylic acid ethyl ester

Professional Introduction to 2-Bromo-imidazo[1,2-a]pyrazine-5-carboxylic acid ethyl ester (CAS No. 2442597-52-4)

2-Bromo-imidazo[1,2-a]pyrazine-5-carboxylic acid ethyl ester, identified by the chemical compound code CAS No. 2442597-52-4, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the imidazopyrazine class, a structural motif known for its broad biological activity and potential therapeutic applications. The presence of a bromine substituent at the 2-position and an ethyl ester group at the 5-position enhances its reactivity and utility in synthetic chemistry, making it a valuable intermediate in the development of novel bioactive molecules.

The imidazo[1,2-a]pyrazine scaffold is a fused bicyclic system consisting of an imidazole ring and a pyrazine ring, which is prevalent in many pharmacologically active compounds. This structural framework exhibits a high degree of versatility, allowing for modifications at various positions to tailor its pharmacokinetic and pharmacodynamic properties. The bromo-imidazo[1,2-a]pyrazine-5-carboxylic acid ethyl ester derivative, in particular, has been explored for its potential role in drug discovery due to its ability to serve as a precursor for more complex scaffolds through further functionalization.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. The imidazo[1,2-a]pyrazine core has been identified as a key structural component in several compounds that exhibit inhibitory activity against enzymes and receptors involved in cancer, inflammation, and infectious diseases. The bromo-substituted derivative is particularly intriguing because bromine can be readily displaced or modified through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in the synthesis of biaryl compounds. These reactions allow for the introduction of diverse functional groups, enabling the creation of libraries of compounds with tailored biological activities.

One of the most compelling aspects of 2-bromo-imidazo[1,2-a]pyrazine-5-carboxylic acid ethyl ester is its potential application in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is often associated with various diseases, most notably cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop therapies that can modulate these pathways effectively. The ethyl ester group at the 5-position of the imidazopyrazine ring provides a handle for further derivatization, allowing chemists to optimize solubility, metabolic stability, and binding affinity. This flexibility makes it an attractive building block for structure-activity relationship (SAR) studies.

Recent studies have highlighted the importance of iminoesters as versatile intermediates in medicinal chemistry. The carboxylic acid ethyl ester moiety can be hydrolyzed to yield a free carboxylic acid or converted into other functional groups such as amides or ureas through nucleophilic acyl substitution reactions. These transformations are fundamental in generating diverse chemical libraries for high-throughput screening (HTS) campaigns. Additionally, the brominated imidazopyrazine core serves as an excellent substrate for transition metal-catalyzed reactions, facilitating the construction of complex molecular architectures.

The synthesis of 2-bromo-imidazo[1,2-a]pyrazine-5-carboxylic acid ethyl ester typically involves multi-step organic transformations starting from commercially available precursors. Common synthetic routes include cyclization reactions followed by halogenation and esterification steps. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which are essential for industrial applications in drug development. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce aryl or heteroaryl groups at various positions within the imidazopyrazine scaffold.

The pharmacological profile of bromo-imidazo[1,2-a]pyrazines has been extensively studied due to their reported activities against various biological targets. Some derivatives have shown promise as antiviral agents by inhibiting viral proteases or polymerases. Others have demonstrated anti-inflammatory properties by modulating cytokine production or inhibiting inflammatory enzymes such as COX-2 or lipoxygenase. Furthermore, there is growing evidence suggesting that these compounds may have antimicrobial effects against resistant bacterial strains by interfering with essential bacterial pathways.

In conclusion,2-bromo-imidazo[1,2-a]pyrazine-5-carboxylic acid ethyl ester (CAS No. 2442597-52-4) represents a significant advancement in pharmaceutical chemistry as a versatile intermediate for drug discovery. Its unique structural features—comprising an imidazopyrazine core with bromine and ester functionalities—make it an invaluable tool for medicinal chemists seeking to develop novel therapeutics targeting diverse disease states. As research continues to uncover new biological activities and synthetic applications for this compound class,bromo-imidazo[1,2-a]pyrazines are poised to remain at the forefront of innovation in drug development.